1-Methoxy-4-(phenylethynyl)benzene
Overview
Description
1-Methoxy-4-(phenylethynyl)benzene is a chemical compound with the molecular formula C15H12O and a molecular weight of 208.26 g/mol . It is also known by other names such as 4-Methoxytolan, p-Methoxytolan, 4-Methoxytolane, p-Anisyl phenylacetylene, 4-(Phenylethynyl)anisole, (p-Anisylethynyl)benzene, and 4-Methoxydiphenylacetylene .
Molecular Structure Analysis
The InChI code for 1-Methoxy-4-(phenylethynyl)benzene is1S/C15H12O/c1-16-15-11-9-14(10-12-15)8-7-13-5-3-2-4-6-13/h2-12H,1H3
. This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model of the molecule. Physical And Chemical Properties Analysis
1-Methoxy-4-(phenylethynyl)benzene has a predicted boiling point of 339.0±25.0 °C and a predicted density of 1.10±0.1 g/cm3 . It is also reported to have a melting point of 95℃ .Scientific Research Applications
Organic Synthesis
1-Methoxy-4-(phenylethynyl)benzene is a compound that can be utilized in organic synthesis, particularly in reactions involving the benzylic position . Its structure allows for potential use in free radical bromination and nucleophilic substitution reactions, which are pivotal in creating complex organic molecules.
Material Science
In material science, derivatives of 1-Methoxy-4-(phenylethynyl)benzene have been explored for their electrical properties, such as high photoluminescence efficiency and electroluminescence . These properties are essential for developing new materials for organic light-emitting diodes (OLEDs) and other electronic applications.
Pharmaceutical Research
While specific applications of 1-Methoxy-4-(phenylethynyl)benzene in pharmaceutical research are not detailed in the available data, its structural analogs are often synthesized for potential medicinal chemistry applications .
Chemical Engineering
In chemical engineering, the compound’s properties, such as its boiling and melting points, density, and refractive index, are of interest for process design and optimization . Understanding these physical properties is crucial for the compound’s incorporation into larger chemical processes.
Environmental Science
The environmental applications of 1-Methoxy-4-(phenylethynyl)benzene are not well-documented. However, its impact on the environment would be assessed based on its chemical stability, biodegradability, and potential toxicity .
Analytical Chemistry
In analytical chemistry, 1-Methoxy-4-(phenylethynyl)benzene could be used as a standard or reference compound in various chromatographic and spectroscopic methods, aiding in the qualitative and quantitative analysis of complex mixtures .
Nanotechnology
Research in nanotechnology might investigate the use of 1-Methoxy-4-(phenylethynyl)benzene in the synthesis of novel nanomaterials due to its potential electronic properties, which could contribute to advancements in nanoelectronics and photonics .
Biochemistry
The biochemical applications of 1-Methoxy-4-(phenylethynyl)benzene may involve its interaction with biological molecules, studying its role as a potential inhibitor or activator in enzymatic reactions, or its incorporation into bioconjugates for targeted delivery systems .
Safety and Hazards
The compound is associated with several hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding contact with skin, eyes, or clothing, and avoiding ingestion and inhalation .
properties
IUPAC Name |
1-methoxy-4-(2-phenylethynyl)benzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12O/c1-16-15-11-9-14(10-12-15)8-7-13-5-3-2-4-6-13/h2-6,9-12H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXXYBNVPUWTQFR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C#CC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10346209 | |
Record name | 1-Methoxy-4-(phenylethynyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10346209 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methoxy-4-(phenylethynyl)benzene | |
CAS RN |
7380-78-1 | |
Record name | 1-Methoxy-4-(2-phenylethynyl)benzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7380-78-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Methoxy-4-(phenylethynyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10346209 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the advantages of synthesizing 1-methoxy-4-(phenylethynyl)benzene using the copper- and amine-free Sonogashira cross-coupling method described in the research?
A1: The research highlights several advantages of this novel synthesis method []:
Q2: How was the structure of 1-methoxy-4-(phenylethynyl)benzene confirmed in the research?
A2: After the synthesis and purification, the structure of 1-methoxy-4-(phenylethynyl)benzene was confirmed using Nuclear Magnetic Resonance (NMR) spectroscopy []. This technique provides detailed information about the arrangement of atoms within the molecule, confirming the successful formation of the desired product.
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